AbstractThe time-averaged particle image velocimetry technique has been applied to measure flow mixing in the Michigan Multi-jet Gas-mixture Dome (MiGaDome) facility, a 1/12th, scaled-down model of the high-temperature gas-cooled reactor upper plenum. Measurements were first conducted with one jet injection into the upper plenum for various Reynolds numbers (Re = 1022, 2038, 4097, and 6021). The experimental region of interest includes a plane within the dome located above one of the jet inlets of interest. First- and second-order statistics are presented and discussed to analyze the local mixing process and turbulent characteristics under the effects of jet spreading and jet impingement. Results have shown that the normalized statistics of the jet reach asymptotic behavior as the inlet Reynolds number is increased. By investigating the two-dimensional budgets for the momentum equation on the measurement plane, it was concluded that the contribution of turbulent diffusion is minor near the enclosure surface where strong convection is present due to impingement. An additional measurement on a triple-jet injection case has shown that jet spreading is suppressed by a recirculation zone, which causes a redistribution of turbulent fluctuations. The detailed local fluctuation patterns/coherent structures have been examined through a proper orthogonal decomposition analysis.

AbstractThe COarse MEsh Transport (COMET) method, a hybrid continuous energy stochastic and deterministic transport method/tool based on the incident flux response expansion theory, is capable of providing highly accurate and efficient continuous energy whole-core neutron solutions to various heterogeneous reactor cores. In this work, a novel low-order (zeroth-order) acceleration technique is developed to significantly improve COMET’s computational efficiency for core calculations. This new method is based on consistent coupled low-order and high-order calculations to obtain the COMET core solution. In the low-order calculations, COMET is used to converge the total partial current escaping from each coarse mesh and the core eigenvalue. The resulting fixed-source problem in which the off-diagonal terms (equivalent to the scattering and fission neutron sources) are constructed by the zeroth-order solution are efficiently solved by the high-order COMET calculations. The resulting high-order angular flux on each coarse mesh bounding surface is then used to update (collapse) the low-order response coefficients. The coupled low-order and high-order calculations are repeated until both the eigenvalue and the low-order response coefficients are converged. The new acceleration method is implemented into COMET and tested in a set of stylized Advanced High Temperature Reactor (AHTR) benchmark problems. It is found that the core eigenvalues and the local fission density distributions predicted by COMET with the low-order acceleration agree very well with those computed by the original COMET. The eigenvalue discrepancy varies from 0 to 1 pcm, and the average relative differences in the stripewise and assembly-average fission density distributions are in the range of 0.021% to 0.032% and 0.004% to 0.01%, respectively. The comparisons have shown that the new low-order acceleration method can maintain COMET’s accuracy while improving its computational efficiency for core calculations by 12 to 16 times.

AbstractA production route for 99mTc and 101Tc using the (γ,p) reaction was considered. For an electron beam with energy of 40 MeV and power of 10 kW, distributions of produced 99mTc and 101Tc were obtained. For the optimized target (0.5 g) configurations, values of 99mTc specific activities of 9.53 GBq/g (0.26 Ci/g) for a one-stage setup and of 1.77 GBq/g (0.049 Ci/g) for a two-stage setup were obtained. For 101Tc, the corresponding values were 6.51 GBq/g (0.18 Ci/g) and 1.24 GBq/g (0.033 Ci/g).

AbstractChromium carbide (CrC) coatings were proposed as an accident-tolerant fuel complementary concept to provide enhanced protection for the inner side of nuclear fuel claddings, with preliminary results showing promising performance. To evaluate the neutronics performance of CrC coatings, a reactor physics–based analysis was performed. A single VVER-1200 fuel assembly was used as a model, and the Monte Carlo code MCNPX was used to perform the calculations. Results were compared to previous work on metallic chromium performance as inner-side coating material. Results showed that CrC coatings generally have less negative impacts on neutronics performance compared to chromium coatings. Neutron flux spectra showed slight reductions in the thermal energy region that reached up to −0.6% in a 40-µm CrC internally coated fuel assembly at an energy of 0.025 eV. The analysis of CrC internally coated fuel assembly nuclide inventories showed a relative increase in the isotopic concentration of some nuclides such as 239Pu and 241Pu, which was less than 1% for the cases considered. Comparing the calculated negative neutronics impacts, such as thermal neutron flux and fuel assembly operating time reductions, caused by CrC and Cr coating materials, the study revealed that the difference between these induced negative neutronics impacts is proportional to coating thickness. Therefore, CrC coatings will be most effective in terms of mitigating negative neutronics impacts when the specified coating thickness is large.

AbstractIn nuclear engineering, Monte Carlo (MC) methods are commonly used for reactor analysis and radiation shielding problems. These methods are capable of dealing with both simple and complex system models with accuracy. The application of MC methods experiences challenges when dealing with the deep penetration problems that are typically encountered in radiation shielding cases. It is difficult to produce statistically reliable results due to poor particle sampling in the region of interest. Therefore, such calculations are performed by the Monte Carlo N-Particle Transport (MCNP) code in association with the weight window (WW) variance reduction technique, which increases the particle statistics in the desired tally region. However, for large problems, MCNP’s built-in weight window generator (WWG) produces zero WW parameters for tally regions located far from the source. To address this issue, the recursive Monte Carlo (RMC) method was proposed. This paper focuses on the RMC methodology and its implementation in the Helmholtz-Zentrum Dresden-Rossendorf’s (HZDR’s) in-house code TRAWEI, which is responsible for producing optimal zone weight parameters used for optimizing deep penetration MC calculations. In addition, this paper discusses the verification of the TRAWEI weight generator program to that of an existing MCNP WWG. The performance of TRAWEI-generated weight values is assessed using a handful of test cases involving two shield materials. Globally, the TRAWEI-generated weight values improved not only the statistical variance and computational efficiency of the MC run compared to the analog MCNP simulation but also those of the simulation with WW values generated by the standard MCNP WWG.

AbstractMolten salt nuclear reactors (MSRs) constitute a promising technology to produce safe, reliable, abundant low-carbon energy. To design MSR systems and perform safety analyses on them, numerical simulation is a powerful tool. Here, we implemented a coupling between several solvers of the deterministic neutronics code APOLLO3® (the MINARET SN transport and the MINOS diffusion and SPn-simplified transport solvers) and the computational fluid dynamics (CFD) code TRUST/TrioCFD, both developed at the French Alternative Energies and Atomic Energy Commission (CEA). The code coupling is orchestrated using the dedicated C3PO library of the open-source SALOME platform. A new code-coupling strategy is employed whereby the delayed neutron precursor concentrations are computed by the CFD code, which eases the use of traditional deterministic neutronics codes. We verified the correctness of our implementation by performing a numerical benchmark dedicated to fast spectrum MSRs originally devised by the French National Center for Scientific Research. The numerical results we obtained are in excellent agreement with those obtained by recent MSR-dedicated multiphysics simulation tools. This study provides a new convenient neutronic–thermal-hydraulic coupling strategy for MSR core simulation.

AbstractThe increased complexity of modern system designs and demands for quicker time to market have made safety-related verification and validation of such systems more challenging. Incorporating safety and risk considerations at the early stages of design is one way to acquire a more robust initial design for novel systems. Inductive fault analysis has its significance at final stages of design, e.g., verification and validation. However, to preclude certain system failure states—especially for the systems with high failure consequences, a designer would innately prefer to trace back and remedy the causes of failure, as compared to a more cumbersome activity of identifying the faults individually and sifting the combinations that lead to the failure of interest. The work presented in this paper is aimed at the development of a backward failure propagation methodology for analyzing the origins of functional failures in a conceptual design of systems including but not limited to nuclear, mechanical, aerospace, process, electrical/electronics, telecommunication, automotive, etc. This method allows the designer to achieve a robust early design based on the analyses of the system’s functional dependencies before proceeding to the detailed design and testing stages. The insights provided by the analysis at the conceptual design stage also reduce redesign efforts, testing costs, and project delays. The proposed method is a functional analysis approach that extends the Integrated System Failure Analysis for backward failure propagation. When provided with an abstract system configuration, a system’s functional model, and a system’s behavioral model, it utilizes a known functional state (typically a failure) to acquire system component modes and the states of other functions. The method includes inversion of the functional failure logic and component behavioral rules using propositional logic and deductive analysis to assess valid states of a system that satisfy the given initial conditions. To test the method’s scalability, we applied the proposed method to a simplified representation of the secondary loop of a typical pressurized water reactor.

AbstractOne of the lessons learned from the Fukushima Daiichi nuclear power plant (NPP) accident is strengthening the station blackout (SBO) mitigation capabilities by enhancing defense in depth for all existing and new NPPs. One of the possible remedies is diverse and flexible coping strategies (FLEX). The objective of this study is to address the benefits of FLEX in various accident scenarios in terms of both risk and cost. FLEX was originally devised against SBO accidents. In this research, we investigate the fundamental plant responses against accidents considering two fundamentally different cases: accidents that lead to high pressure on the primary side and accidents that lead to low pressure on the primary side. Several uncertainties are associated with the characteristics of the FLEX portable equipment. Specifically, the time for FLEX deployment may depend on several factors such as type of accident, point of injection, availability of safety systems, battery backup timings, and human actions. This study utilizes a dynamic risk assessment framework to analyze accident scenarios and suggests a novel importance measure, which is a cumulative distribution function–based importance metric that characterizes the influence of input distribution on complete output distribution. The importance of the existing and newly developed FLEX strategy based on risk significance is illustrated with examples. The suggested measure provides clear insight into how FLEX affects risk of the whole system and additional risk margins thanks to new safety systems.

AbstractA new method for directly sampling the resonance upscattering effect is presented. Alternatives have relied on inefficient rejection sampling techniques or large tabular storage of relative velocities. None of these approaches, which require pointwise energy data, are particularly well suited to the windowed multipole cross-section representation. The new method, called multipole analytic resonance scattering, overcomes these limitations by inverse transform sampling from the target relative velocity distribution where the cross section is expressed in the multipole formalism. The closed-form relative speed distribution contains a novel special function we deem the incomplete Faddeeva function, and we present the first results on its efficient numerical evaluation.

AbstractPending the availability of an operational long-term spent nuclear fuel (SNF) repository or other disposal methods, SNF will be increasingly stored in interim dry casks. Casks loaded with commercial SNF may contain several significant quantities of plutonium, so appropriate nuclear material safeguards monitoring is in order. An external remote monitoring system (RMS) developed by researchers at Texas A&M University is proposed to further the current dry cask safeguards regime, which is limited to containment and surveillance mechanisms. In this study, neutron measurements of SNF in dry cask storage were performed with the external RMS at a commercial interim spent fuel storage installation. Corresponding neutron transport simulations using MCNP were conducted with two types of detector responses (tallies) and the results were compared with measurements.The objectives of the study were to add dry cask measurement data to the literature, to assess the performance of the external RMS in full-scale dry cask measurements, and to investigate the degree to which measurements could be estimated with high-fidelity radiation transport simulations. The study demonstrated that the external RMS can acquire neutron count rate measurements with a relative error of less than 0.5% in 5 min or less through the shielding of a dry cask lid. Additionally, the developed simulation model matched trends in the measurement data to a degree that exceeds results in current literature, and normalization factors were calculated to better estimate the magnitude of neutron count rates.